4-Methyl-1-[(2-naphthyloxy)acetyl]piperidine

• Molecular Formula: C18H21NO2
• Molecular Weight: 283.4 g/mol
• IUPAC Name: 1-(4-methylpiperidin-1-yl)-2-naphthalen-2-yloxyethanone
• InChI: InChI=1S/C18H21NO2/c1-14-8-10-19(11-9-14)18(20)13-21-17-7-6-15-4-2-3-5-16(15)12-17/h2-7,12,14H,8-11,13H2,1H3
• InChI Key: OSXYMPORFUWEQS-UHFFFAOYSA-N
• SMILES: CC1CCN(CC1)C(=O)COC2=CC3=CC=CC=C3C=C2

Description

4-Methyl-1-[(2-naphthyloxy)acetyl]piperidine, also known as ANA-12, is a synthetic compound that has been extensively studied for its potential use as a research tool in neuroscience. It was first synthesized in 2010 by researchers at the University of California, San Francisco, and has since been the subject of numerous scientific studies.

Mechanism of Action

4-Methyl-1-[(2-naphthyloxy)acetyl]piperidine is a selective inhibitor of the TrkB receptor, which means that it blocks the activity of this receptor without affecting other related receptors. This inhibition occurs through the binding of 4-Methyl-1-[(2-naphthyloxy)acetyl]piperidine to the ATP-binding site of the TrkB receptor, which prevents the receptor from activating downstream signaling pathways.
Biochemical and Physiological Effects:
The inhibition of the TrkB receptor by 4-Methyl-1-[(2-naphthyloxy)acetyl]piperidine has been shown to have a wide range of biochemical and physiological effects. These include the modulation of synaptic plasticity, the regulation of neuronal survival and differentiation, and the modulation of neurotransmitter release.

Advantages and Limitations for Lab Experiments

One of the major advantages of 4-Methyl-1-[(2-naphthyloxy)acetyl]piperidine as a research tool is its selectivity for the TrkB receptor, which allows researchers to specifically target this receptor without affecting other related receptors. However, one limitation of 4-Methyl-1-[(2-naphthyloxy)acetyl]piperidine is its relatively low potency, which means that higher concentrations of the compound may be required to achieve the desired effects.

Future Directions

There are several potential future directions for research on 4-Methyl-1-[(2-naphthyloxy)acetyl]piperidine. One area of interest is the development of more potent analogs of 4-Methyl-1-[(2-naphthyloxy)acetyl]piperidine that can achieve the desired effects at lower concentrations. Another area of interest is the use of 4-Methyl-1-[(2-naphthyloxy)acetyl]piperidine in animal models of neurological disorders to better understand the role of the TrkB receptor in these conditions. Finally, the development of new imaging techniques that can visualize the binding of 4-Methyl-1-[(2-naphthyloxy)acetyl]piperidine to the TrkB receptor in vivo could provide valuable insights into the distribution and function of this receptor in the brain.

Synthesis Methods

The synthesis of 4-Methyl-1-[(2-naphthyloxy)acetyl]piperidine involves several steps, including the reaction of 2-naphthol with acetyl chloride to form 2-naphthyl acetate. This intermediate is then reacted with 4-methylpiperidine in the presence of a base to yield 4-Methyl-1-[(2-naphthyloxy)acetyl]piperidine. The overall yield of this synthesis is relatively low, but the compound can be purified using standard chromatographic techniques.

Scientific Research Applications

4-Methyl-1-[(2-naphthyloxy)acetyl]piperidine has been used extensively in research on the TrkB receptor, which is a member of the tyrosine kinase receptor family. This receptor is known to play a critical role in the development and function of the nervous system, and has been implicated in a wide range of neurological disorders, including Alzheimer's disease, Parkinson's disease, and depression.